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Compound of Interest

Compound Name: Decabromobiphenyl

Cat. No.: B1669990 Get Quote

An essential component of quality assurance in analytical laboratories is the participation in

inter-laboratory comparisons (ILCs) or proficiency testing (PT) schemes. These studies are

crucial for laboratories to monitor their performance, identify potential analytical issues, and

ensure the reliability and comparability of their data. This is particularly important for the

analysis of persistent organic pollutants like Decabromobiphenyl (DBB), a brominated flame

retardant with environmental and health concerns.

This guide provides a comparative overview of the performance of laboratories in the

measurement of Decabromobiphenyl, based on data from a proficiency test involving the

analysis of DBB in a fortified polymer.

Data Presentation
The following table summarizes the results of an interlaboratory comparison for the

determination of Decabromobiphenyl (BB-209) in a fortified poly(ethyleneterephthalate)

polymer. Thirty-seven laboratories from Europe, Asia, and the Americas participated in this

study. The polymer was fortified with a technical mixture of Decabromobiphenyl at a

concentration range of 0.4-0.8 g/kg.[1][2]
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Parameter Decabromobiphenyl (BB-209)

Number of Participating Laboratories 37

Assigned Value (µg/g) 785

Standard Deviation for Proficiency Assessment

(µg/g)
196

Relative Repeatability Standard Deviation

(RSDr)
7% - 17%

Relative Between-Laboratory Standard

Deviation (RSDR)
22% - 61%

Satisfactory z-scores (%) 61% - 88%

Assigned Value: The consensus value determined by expert laboratories. Standard Deviation

for Proficiency Assessment: A measure of the allowable deviation from the assigned value.

Relative Repeatability Standard Deviation (RSDr): The precision of measurements within a

single laboratory. Relative Between-Laboratory Standard Deviation (RSDR): The precision of

measurements between different laboratories. z-scores: A measure of a laboratory's

performance, with |z| ≤ 2 considered satisfactory.

Experimental Protocols
The methodologies employed by laboratories for the determination of Decabromobiphenyl in
polymer matrices typically involve solvent extraction followed by gas chromatography-mass

spectrometry (GC-MS) analysis. While specific parameters may vary, a general protocol is

outlined below.

1. Sample Preparation:

Sample Pre-treatment: Polymer samples are typically ground or cut into small pieces to

increase the surface area for efficient extraction.

Extraction: Soxhlet extraction is a commonly used technique. A known mass of the polymer

sample is placed in a thimble and extracted with a suitable solvent (e.g., toluene) for several
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hours. Other extraction techniques like pressurized liquid extraction may also be employed.

[3]

Internal Standard Spiking: Prior to extraction, the sample is spiked with an isotopically

labeled internal standard (e.g., ¹³C-BB-209) to correct for analytical losses and matrix effects.

2. Extract Clean-up:

The raw extract may contain co-extracted polymer components and other interferences that

can affect the GC-MS analysis.

Clean-up steps can include gel permeation chromatography (GPC) and solid-phase

extraction (SPE) using materials like silica or Florisil to remove these interferences.[3]

3. Instrumental Analysis:

Gas Chromatography (GC): A GC system equipped with a capillary column (e.g., DB-5) is

used to separate DBB from other compounds in the extract.[3][4] The oven temperature

program is optimized to ensure good chromatographic resolution and peak shape for the

high-boiling DBB.

Mass Spectrometry (MS): A mass spectrometer is used for the detection and quantification of

DBB. Electron impact (EI) ionization is common, and the instrument is often operated in

selected ion monitoring (SIM) mode to enhance sensitivity and selectivity by monitoring

characteristic ions of DBB.[4] Electron capture negative ionization (ECNI) can also be used

for higher sensitivity for brominated compounds.[3]

4. Quantification:

Quantification is typically performed using the internal standard method. A calibration curve

is generated by analyzing a series of standard solutions containing known concentrations of

DBB and the internal standard. The concentration of DBB in the sample extract is then

determined by comparing the peak area ratio of the native DBB to the internal standard with

the calibration curve.
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The following diagram illustrates the typical workflow of an inter-laboratory comparison for

Decabromobiphenyl measurements.
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Caption: Workflow of an Inter-laboratory Comparison Study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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